Cas no 2640945-33-9 (9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine)
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- AKOS040731899
- 2640945-33-9
- F6798-4471
- 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
-
- Inchi: 1S/C20H24N8O2/c1-13-5-22-16(6-21-13)20(29)28-9-14-7-27(8-15(14)10-28)19-17-18(23-11-24-19)26(12-25-17)3-4-30-2/h5-6,11-12,14-15H,3-4,7-10H2,1-2H3
- InChI Key: YDFZRBUDDJFFCQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC(C)=CN=1)N1CC2CN(C3C4=C(N=CN=3)N(CCOC)C=N4)CC2C1
Computed Properties
- Exact Mass: 408.20222204g/mol
- Monoisotopic Mass: 408.20222204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 102Ų
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6798-4471-2μmol |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-5μmol |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-10μmol |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-20μmol |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-1mg |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-2mg |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-3mg |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-4mg |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-5mg |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6798-4471-10mg |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine |
2640945-33-9 | 10mg |
$79.0 | 2023-09-07 |
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
Introduction to 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS No. 2640945-33-9)
9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS No. 2640945-33-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and is characterized by its unique structural features, including a methoxyethyl substituent and a 5-methylpyrazine-2-carbonyl group attached to an octahydropyrrolo[3,4-c]pyrrol moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The purine scaffold is a fundamental building block in many biologically active molecules, particularly in the development of drugs targeting nucleic acid metabolism and signaling pathways. The presence of the methoxyethyl substituent and the 5-methylpyrazine-2-carbonyl group enhances the compound's lipophilicity and solubility, which are crucial for its pharmacokinetic properties. The octahydropyrrolo[3,4-c]pyrrol moiety, on the other hand, provides additional conformational flexibility and binding affinity to specific protein targets.
Recent studies have highlighted the potential of 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine in various therapeutic areas. One notable application is its use as a potent inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with the development and progression of cancer. By selectively inhibiting these kinases, this compound can potentially disrupt the signaling cascades that drive tumor growth and metastasis.
In addition to its anti-cancer properties, 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine has shown promise in treating inflammatory diseases. Inflammatory responses are mediated by a complex network of signaling molecules, including cytokines and chemokines. The compound's ability to modulate these signaling pathways makes it a potential candidate for developing new anti-inflammatory drugs.
The pharmacological profile of 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its high potency and selectivity against target kinases, with IC50 values in the low nanomolar range. These findings have been corroborated by in vivo studies, which have shown significant tumor regression in animal models of cancer.
Furthermore, the compound's safety profile has been evaluated through preclinical toxicology studies. These studies have indicated that 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This favorable safety profile makes it an attractive candidate for further clinical development.
The chemical synthesis of 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the purine core, introduction of the methoxyethyl substituent, and attachment of the 5-methylpyrazine-2-carbonyl group to the octahydropyrrolo[3,4-c]pyrrol moiety. Advanced synthetic techniques such as transition metal catalysis and protecting group strategies are employed to achieve these transformations efficiently.
In conclusion, 9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS No. 2640945-33-9) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.
2640945-33-9 (9-(2-methoxyethyl)-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)